N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(4-oxo-3(4H)-quinazolinyl)benzamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(4-oxoquinazolin-3-yl)benzamide
• InChI: InChI=1S/C18H13N5O2S/c1-11-21-22-18(26-11)20-16(24)12-6-8-13(9-7-12)23-10-19-15-5-3-2-4-14(15)17(23)25/h2-10H,1H3,(H,20,22,24)
• InChI Key: SKIZZEUKROHURH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)N3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C18H13N5O2S
• Molecular Weight: 363.4 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(4-oxo-3(4H)-quinazolinyl)benzamide is a useful research compound. Its molecular formula is C18H13N5O2S and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.07899585 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Quinazolinone derivatives, including those related to N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-(4-oxo-3(4H)-quinazolinyl)benzamide, have shown significant potential as anticancer agents. Studies have demonstrated the synthesis of novel compounds with promising anticancer activity against various human cancer cell lines, including melanoma, leukemia, cervical cancer, breast cancer, and others. These compounds were evaluated using in vitro anticancer assays and showed comparable or superior activity to standard drugs, indicating their potential as effective anticancer therapies (Tiwari et al., 2017).

Antimicrobial Activity

Research has also explored the antimicrobial properties of thiadiazolyl quinazolinone derivatives. Synthesis of new compounds has yielded derivatives with significant antifungal and antibacterial activities against a range of pathogens. These findings suggest the utility of these compounds in developing new antimicrobial agents, potentially offering new treatments for infectious diseases (Sahu et al., 2020).

Anticonvulsant and CNS Depressant Activity

Derivatives of this compound have been synthesized and evaluated for their anticonvulsant and central nervous system (CNS) depressant activities. Some compounds exhibited notable anticonvulsant effects along with CNS depressant activity, indicating their potential for use in treating epilepsy and related neurological disorders (Mishra et al., 2007).

Antiparkinsonian Agents

Further research has developed quinazolinone derivatives as potential antiparkinsonian agents. These studies synthesized compounds that were tested for their antiparkinsonian activity, with some showing significant effects. This suggests the potential application of these compounds in developing treatments for Parkinson's disease, a progressive neurological disorder (Kumar et al., 2012).